Cas no 477235-69-1 (Acyl 06:0 NBD PA)

Acyl 06:0 NBD PA is a fluorescently labeled phosphatidic acid derivative, featuring a hexanoyl (6:0) acyl chain and the nitrobenzoxadiazole (NBD) fluorophore. This compound is widely used in lipid metabolism and membrane dynamics research due to its strong fluorescence properties, enabling precise tracking of lipid interactions and localization in cellular systems. The NBD tag provides high sensitivity for detection in fluorescence microscopy and spectroscopy applications. Its well-defined structure ensures consistent performance in studies involving lipid signaling, membrane trafficking, and enzymatic assays. The product is particularly valuable for real-time visualization of lipid processes in model membranes and live cells.
Acyl 06:0 NBD PA structure
Acyl 06:0 NBD PA structure
Product Name:Acyl 06:0 NBD PA
CAS No:477235-69-1
MF:C31H54N5O11P
MW:703.76
CID:4782734
Update Time:2025-05-26

Acyl 06:0 NBD PA Chemical and Physical Properties

Names and Identifiers

    • Acyl 06:0 NBD PA

Experimental Properties

  • Color/Form: 1 mg/mL (810138C-1mg)

Acyl 06:0 NBD PA Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

Acyl 06:0 NBD PA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
CUA23569-1 mg
Acyl 06:0 NBD pa
477235-69-1
1mg
$346.50 2023-01-05
Biosynth
CUA23569-5 mg
Acyl 06:0 NBD pa
477235-69-1
5mg
$1,126.15 2023-01-05
Biosynth
CUA23569-10 mg
Acyl 06:0 NBD pa
477235-69-1
10mg
$1,801.80 2023-01-05
Biosynth
CUA23569-25 mg
Acyl 06:0 NBD pa
477235-69-1
25mg
$3,378.50 2023-01-05
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
810138C-1MG
Acyl 06:0 NBD PA
477235-69-1 1-acyl-2-{6-(7-nitro-2-1,3-benzoxadiazol-4-yl)aminohexanoyl}-
1MG
2015.19 2021-05-14
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
810138P-1MG
Acyl 06:0 NBD PA
477235-69-1 1-acyl-2-{6-(7-nitro-2-1,3-benzoxadiazol-4-yl)aminohexanoyl}-
1MG
2015.19 2021-05-14
AN HUI ZE SHENG Technology Co., Ltd.
810138C-1mg
477235-69-1 >99%(TLC)
1mg
¥2484.58 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
810138P-1mg
477235-69-1 >99%(TLC)
1mg
¥2484.58 2023-09-15

Additional information on Acyl 06:0 NBD PA

Comprehensive Overview of Acyl 06:0 NBD PA (CAS No. 477235-69-1): Properties, Applications, and Research Insights

In the rapidly evolving field of lipidomics and fluorescent probe technology, Acyl 06:0 NBD PA (CAS No. 477235-69-1) has emerged as a critical tool for researchers studying membrane dynamics, lipid metabolism, and cellular signaling pathways. This synthetic phospholipid derivative, featuring a 6-carbon acyl chain and the nitrobenzoxadiazole (NBD) fluorophore, offers unique advantages in real-time imaging and quantitative analysis. Its molecular structure combines the biocompatibility of natural lipids with the high sensitivity of fluorescence detection, making it indispensable in modern biochemical assays.

The growing interest in lipid-based drug delivery systems and membrane biology has propelled demand for specialized reagents like Acyl 06:0 NBD PA. Recent publications in journals such as Nature Chemical Biology highlight its utility in tracking phosphatidic acid (PA) trafficking – a key secondary messenger in cellular processes ranging from stress responses to autophagy. Unlike traditional radioactive labeling methods, this NBD-tagged compound provides researchers with a safer, more versatile alternative that complies with contemporary laboratory safety standards.

From a technical perspective, Acyl 06:0 NBD PA exhibits optimal fluorescence at 488 nm excitation with emission peaks around 530 nm, making it compatible with standard FITC filter sets. The short-chain (06:0) design enhances water solubility while maintaining sufficient membrane affinity for experimental applications. Researchers frequently employ this probe in studies of lipid-protein interactions, particularly in investigating the behavior of phospholipase D (PLD) enzymes and their role in signal transduction networks.

The compound's stability profile deserves special attention. Under recommended storage conditions (-20°C protected from light), Acyl 06:0 NBD PA maintains functional integrity for extended periods. This characteristic, combined with its moderate lipophilicity (LogP ≈ 3.2), ensures reliable performance across diverse experimental setups including fluorescence microscopy, flow cytometry, and HPLC-based lipid analysis. Current optimization protocols suggest using concentrations between 0.1-5 μM for most cell culture applications to balance detection sensitivity with minimal membrane perturbation.

Emerging applications in neurobiology research demonstrate the compound's expanding utility. A 2023 study published in Cell Reports utilized Acyl 06:0 NBD PA to visualize synaptic vesicle recycling dynamics, revealing previously uncharacterized aspects of neurotransmitter release mechanisms. Such breakthroughs underscore how this molecular tool continues to enable discoveries at the forefront of life sciences. The probe's compatibility with super-resolution microscopy techniques (e.g., STED, PALM) further enhances its value for cutting-edge research.

For researchers considering experimental implementation, several technical considerations merit discussion. The NBD fluorophore in Acyl 06:0 NBD PA exhibits environmental sensitivity – its quantum yield increases significantly in hydrophobic environments, providing built-in information about localization within cellular compartments. This property has been creatively exploited in recent membrane microdomain studies, where the probe helped characterize lipid raft dynamics during immune cell activation. However, users should note potential photobleaching effects during prolonged illumination and implement appropriate controls.

The commercial availability of Acyl 06:0 NBD PA from specialized suppliers has improved significantly, with current offerings typically exceeding 95% purity as verified by tandem mass spectrometry. This accessibility facilitates its adoption in both academic and industrial settings, particularly in pharmaceutical research where understanding lipid-mediated drug absorption mechanisms is paramount. The compound's relatively low cellular toxicity (typically >90% viability at working concentrations) further enhances its practicality for live-cell imaging applications.

Looking toward future developments, researchers are exploring modified versions of Acyl 06:0 NBD PA with improved photostability and redshifted emission spectra. These next-generation derivatives aim to enable multiplexed imaging with other fluorescent probes while maintaining the original compound's advantageous biochemical properties. Such innovations promise to further cement the role of NBD-tagged lipids in the researcher's toolkit for years to come.

In conclusion, Acyl 06:0 NBD PA (CAS No. 477235-69-1) represents a sophisticated marriage of lipid biochemistry and fluorescence technology. Its unique combination of physical properties, experimental versatility, and safety profile positions it as an increasingly essential reagent across multiple disciplines. As research into lipid signaling networks intensifies – particularly in areas like metabolic disease and cancer biology – this specialized probe will undoubtedly continue contributing to groundbreaking discoveries in molecular and cellular biology.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.